Cas no 1806176-17-9 (2-(Fluoromethyl)-6-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-6-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806176-17-9
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4829942
• Update Time: 2023-08-18

2-(Fluoromethyl)-6-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F4N2O4/c8-2-3-5(17-7(9,10)11)1-4(13(15)16)6(14)12-3/h1H,2H2,(H,12,14)
• InChI Key： LFAFFPPKGZKMNZ-UHFFFAOYSA-N
• SMILES： FCC1=C(C=C(C(N1)=O)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Exact Mass: 256.011
• Monoisotopic Mass: 256.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2